Cas no 1114872-18-2 (6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114872-18-2
• MF: C₂₂H₁₆FNO₃S
• MW: 393.43074798584
• CID: 5343575
• Update Time: 2025-07-26

6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (6-fluoro-1,1-dioxido-4-phenyl-4H-1,4-benzothiazin-2-yl)(4-methylphenyl)methanone
• 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione
• STL095382
• (6-fluoro-1,1-dioxido-4-phenyl-4H-benzo[b][1,4]thiazin-2-yl)(p-tolyl)methanone
• (6-fluoro-1,1-dioxo-4-phenyl-1lambda6,4-benzothiazin-2-yl)-(4-methylphenyl)methanone
• (6-fluoro-1,1-dioxo-4-phenyl-1$l^{6},4-benzothiazin-2-yl)-(4-methylphenyl)methanone

• Inchi： 1S/C22H16FNO3S/c1-15-7-9-16(10-8-15)22(25)21-14-24(18-5-3-2-4-6-18)19-13-17(23)11-12-20(19)28(21,26)27/h2-14H,1H3
• InChI Key： LOUZKYKHEHPMTK-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(C)=CC=2)=O)=CN(C2C=CC=CC=2)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 715
• XLogP3: 4.6
• Topological Polar Surface Area: 62.8

Additional information on 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114872-18-2)

6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione, identified by its CAS number 1114872-18-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazine class, a structural motif known for its broad spectrum of biological activities. The presence of a fluoro substituent at the 6-position and the combination of acylated and phenylated groups at the 2- and 4-positions contribute to its unique chemical properties and potential pharmacological applications.

The molecular structure of 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione encompasses a benzothiazine core, which is a fused ring system consisting of a benzene ring linked to a thiazine ring. This core structure is highly versatile and has been extensively explored in drug discovery due to its ability to interact with various biological targets. The fluoro group at the 6-position enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione and biological receptors. Studies have shown that this compound can modulate multiple signaling pathways, including those involved in inflammation, pain perception, and neurotransmission. The acylated and phenylated substituents contribute to its binding affinity by forming hydrogen bonds and hydrophobic interactions with target proteins.

In the realm of medicinal chemistry, 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Its structural framework allows for modifications at various positions, enabling chemists to tailor its pharmacological properties for specific therapeutic applications. For instance, derivatives of this compound have been explored as inhibitors of enzymes implicated in metabolic disorders and as modulators of ion channels relevant to neurological diseases.

The role of fluorinated aromatic compounds in drug development cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. In the case of 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione, the fluoro group at the 6-position likely contributes to these desirable characteristics by increasing lipophilicity and reducing susceptibility to metabolic degradation.

Current research in this area is focused on elucidating the mechanism of action of 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione and identifying potential therapeutic applications. Preclinical studies have demonstrated promising results in models of inflammation and pain management. The compound's ability to interact with both central and peripheral nervous system receptors suggests its utility in treating conditions such as neuropathic pain and chronic inflammatory disorders.

The synthesis of 6-fluoro-2-(4-methylbenzoyl)-4-phenyl-4H-lambda6,4-benzothiazine-l,l-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzothiazine core structure efficiently.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Optimizing solubility is crucial for drug formulation, as it directly impacts bioavailability and therapeutic efficacy. Modifications to the molecular structure can improve solubility while preserving biological activity. Researchers are exploring strategies such as salt formation or prodrug development to enhance the pharmacokinetic properties of 6-fluoro-l,l-difluoromethane-(dimethylamino)carbonyloxy]-3-[[(3-chloro-l,l-difluoromethane)methoxy]carbonylamino]-5-hydroxy-l-proline derivatives.

Regulatory considerations play a significant role in the development process of novel compounds like CAS No 1114872-l8-l, ensuring that they meet safety and efficacy standards before entering clinical trials. Collaborative efforts between synthetic chemists, pharmacologists, and regulatory experts are essential for navigating these requirements effectively. The integration of computational modeling into early-stage drug discovery has streamlined this process by predicting potential liabilities early on.

The future prospects for CAS No 1114872-l8-l are promising, with ongoing research aimed at expanding its therapeutic applications beyond inflammation and pain management. Exploration into its potential as an antiviral or anticancer agent is underway, leveraging its unique structural features for targeted drug design. As our understanding of disease mechanisms evolves, so too will our ability to harness compounds like this one for treating complex medical conditions.